(Z)-3-morpholino-5-((5-(2-nitrophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-morpholin-4-yl-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15N3O5S2/c22-17-16(28-18(27)20(17)19-7-9-25-10-8-19)11-12-5-6-15(26-12)13-3-1-2-4-14(13)21(23)24/h1-6,11H,7-10H2/b16-11-
• InChI Key: PDENRDKYXRTSFR-WJDWOHSUSA-N
• Canonical SMILES: C1COCCN1N2C(=O)C(=CC3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-])SC2=S
• Isomeric SMILES: C1COCCN1N2C(=O)/C(=C/C3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-])/SC2=S
• Molecular Formula: C18H15N3O5S2
• Molecular Weight: 417.5 g/mol

Description

(Z)-3-morpholino-5-((5-(2-nitrophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C18H15N3O5S2 and its molecular weight is 417.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Research indicates that derivatives of thioxothiazolidinone, involving structures similar to the specified compound, have shown promising anticancer activities. These derivatives have been synthesized and tested against various cancer cell lines, revealing moderate to strong antiproliferative activities. For instance, certain thiazolidinone compounds containing furan moiety demonstrated significant inhibition of tumor growth and tumor-induced angiogenesis in mouse models, suggesting potential for anticancer therapy (Chandrappa et al., 2009), (Chandrappa et al., 2010).

Antimicrobial Activities

• Derivatives with similar molecular structures have been studied for their antimicrobial properties. For example, novel azole derivatives starting from furan-2-carbohydrazide have been synthesized and showed activity against tested microorganisms, highlighting the potential of such compounds in developing new antimicrobial agents (Başoğlu et al., 2013).

Antileishmanial Activity

• Some studies have focused on the antileishmanial activity of morpholine derivatives, showing that compounds with the morpholine group and nitro-substituted thiazolyl hydrazone derivatives possess significant activity against Leishmania infantum. This indicates the potential of such compounds in the development of treatments for leishmaniasis, a parasitic disease (Süleymanoğlu et al., 2018).

Synthesis and Structural Analysis

• The synthesis and structural analysis of similar compounds have been a focus of research, aiming to understand their chemical properties and potential biological activities. Studies have explored various synthetic routes and structural characterizations, providing insights into the chemical behavior and potential applications of these compounds in medicinal chemistry (Wang et al., 2016).